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Compound of Interest

Compound Name: Claficapavir

Cat. No.: B3615965 Get Quote

Providing essential safety and logistical information for the proper disposal of Claficapavir, this

guide is intended for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for ensuring laboratory safety and environmental protection.

Claficapavir is an investigational antiretroviral drug that requires careful handling and disposal

due to its potential hazards. This document outlines the necessary steps for its proper disposal,

emphasizing safety and compliance with environmental regulations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Claficapavir is provided in the table

below.
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Property Value

Molecular Formula C17H12ClNO4S2

Molecular Weight 393.86 g/mol

CAS Number 2055732-24-4

Appearance Solid

Solubility Soluble in DMSO (200 mg/mL with warming)

Storage (Powder) -20°C for 3 years, or 4°C for 2 years

Storage (in Solvent) -80°C for 6 months, or -20°C for 1 month

Source:[1][2]

Hazard Profile
Claficapavir presents the following hazards as classified under the Globally Harmonized

System (GHS):

Acute Oral Toxicity (Category 4): Harmful if swallowed[3].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[3].

Due to its high aquatic toxicity, it is imperative to prevent Claficapavir from entering drains,

water courses, or the soil[3].

Personal Protective Equipment (PPE)
When handling Claficapavir, especially during disposal procedures, the following personal

protective equipment is mandatory:

Eye Protection: Safety goggles with side-shields[3].

Hand Protection: Protective gloves[3].
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Skin and Body Protection: Impervious clothing to prevent skin contact[3].

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation[3].

Disposal Procedure
The primary and mandated method for the disposal of Claficapavir and its containers is

through an approved waste disposal plant[3]. This ensures that the compound is handled and

neutralized in a manner that is safe for the environment.

Step-by-Step Disposal Guidance:

Segregation: At the point of generation, segregate Claficapavir waste from other laboratory

waste streams. This includes unused product, contaminated labware (e.g., pipette tips,

vials), and any contaminated personal protective equipment.

Packaging:

Place solid waste, such as contaminated gloves and bench paper, into a designated, leak-

proof, and clearly labeled hazardous waste container.

For liquid waste containing Claficapavir, use a sealed, non-reactive container. Ensure the

container is compatible with the solvent used.

Labeling: Clearly label the waste container with the name "Claficapavir Waste" and the

appropriate hazard symbols (e.g., "Toxic," "Dangerous for the Environment").

Storage: Store the sealed waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents, until it can be

collected by a licensed hazardous waste disposal service[3].

Professional Disposal: Arrange for the collection and disposal of the Claficapavir waste

through a certified hazardous waste management company. Do not attempt to dispose of

Claficapavir down the drain or in regular trash.

Spill Management
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In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand, or earth). Do not use combustible materials.

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a sealed container for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable decontamination agent.

Disposal: Dispose of all contaminated materials as hazardous waste through an approved

waste disposal plant[3]. The collected spillage must be managed as hazardous waste[3].

Experimental Protocols
Specific experimental protocols for the chemical neutralization or degradation of Claficapavir
for disposal purposes are not readily available in public literature. The standard and

recommended procedure is to entrust its disposal to a professional waste management service

that has the capabilities to handle such chemical compounds in accordance with regulatory

requirements.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Claficapavir.
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Caption: Logical workflow for the proper disposal of Claficapavir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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